Cas no 112193-80-3 (1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane)
1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane
- 112193-80-3
- CHEMBL4963413
- 1-BENZYL-4,7,10-TRIS(4-METHYLBENZENESULFONYL)-1,4,7,10-TETRAAZACYCLODODECANE
- OZWGNPVYVRIYRI-UHFFFAOYSA-N
- 1-Benzyl-4,7,10-tris(p-toluenesulfonyl)-1,4,7,10-tetraazacyclododecane
- MFCD00188454
- AKOS001593019
- SCHEMBL8036144
- 1-Benzyl-4,7,10-tris(p-tolylsulfonyl)-1,4,7,10-tetrazacyclododecane
- 1-benzyl-4,7,10-tris-(4-methylphenyl)sulfonyl-1,4,7,10-tetrazacyclododecane
- CS1074
- 1-BENZYL-4,7,10-TRIS-(TOLUENE-4-SULFONYL)-1,4,7,10-TETRAAZA-CYCLODODECANE
- 1-benzyl-4,7,10-tris[(4-methylphenyl)sulfonyl]-1,4,7,10-tetraazacyclododecane
- STK368175
- CS-0441057
- 651-282-2
-
- MDL: MFCD00188454
- Inchi: 1S/C36H44N4O6S3/c1-30-9-15-34(16-10-30)47(41,42)38-23-21-37(29-33-7-5-4-6-8-33)22-24-39(48(43,44)35-17-11-31(2)12-18-35)26-28-40(27-25-38)49(45,46)36-19-13-32(3)14-20-36/h4-20H,21-29H2,1-3H3
- InChI Key: OZWGNPVYVRIYRI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CCN(CCN(CC2C=CC=CC=2)CCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 724.24229866g/mol
- Monoisotopic Mass: 724.24229866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 49
- Rotatable Bond Count: 8
- Complexity: 1260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 141Ų
1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM130668-1g |
1-benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane |
112193-80-3 | 95% | 1g |
$291 | 2021-08-05 | |
| Chemenu | CM130668-5g |
1-benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane |
112193-80-3 | 95% | 5g |
$1130 | 2021-08-05 | |
| Alichem | A019140839-1g |
1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane |
112193-80-3 | 95% | 1g |
$248.49 | 2023-09-04 | |
| Alichem | A019140839-5g |
1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane |
112193-80-3 | 95% | 5g |
$1034.25 | 2023-09-04 | |
| Apollo Scientific | OR302282-1g |
1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane |
112193-80-3 | 1g |
£434.00 | 2023-09-02 | ||
| Chemenu | CM130668-1g |
1-benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane |
112193-80-3 | 95% | 1g |
$291 | 2022-06-14 | |
| Chemenu | CM130668-5g |
1-benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane |
112193-80-3 | 95% | 5g |
$1130 | 2022-06-14 | |
| eNovation Chemicals LLC | Y0988773-5g |
1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane |
112193-80-3 | 95% | 5g |
$1100 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1511724-1g |
1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane |
112193-80-3 | 98% | 1g |
¥4158.00 | 2024-08-09 | |
| eNovation Chemicals LLC | Y0988773-5g |
1-benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane |
112193-80-3 | 95% | 5g |
$1100 | 2025-02-21 |
1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane
Introduction to 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane (CAS No. 112193-80-3) in Modern Chemical and Pharmaceutical Research
The compound 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane (CAS No. 112193-80-3) represents a fascinating molecule in the realm of chemical and pharmaceutical research. Its unique structure, characterized by a tetraazacyclododecane core substituted with benzyl and tosyl groups, positions it as a promising candidate for various applications in medicinal chemistry and drug development. This introduction delves into the compound's structural features, synthesis methodologies, and its emerging role in contemporary research.
The molecular framework of 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane is built upon a macrocyclic structure composed of four nitrogen atoms arranged in a cyclo-dodecanone backbone. This tetraazacyclododecane scaffold is renowned for its ability to chelate metal ions and interact with biological targets due to its rigid and tunable binding pockets. The introduction of benzyl and tosyl groups at specific positions enhances the compound's pharmacophoric properties, making it an attractive scaffold for designing novel therapeutic agents.
The synthesis of 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane involves a series of well-established organic transformations. The core tetraazacyclododecane ring is typically synthesized through aziridination followed by ring-closing metathesis or through cyclization reactions involving appropriate precursors. The subsequent introduction of benzyl and tosyl groups is achieved using standard coupling reactions such as Buchwald-Hartwig coupling for the benzyl group and nucleophilic aromatic substitution for the tosyl group. These synthetic steps highlight the compound's accessibility while maintaining high purity and yield.
In recent years, 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane has garnered significant attention in the field of medicinal chemistry due to its potential as a bioactive molecule. The presence of multiple substituents allows for fine-tuning of its physicochemical properties and biological activity. Preliminary studies have demonstrated that this compound exhibits promising interactions with various biological targets. For instance, its ability to bind to metal ions has been explored in the context of developing anticancer agents that leverage metal-dependent mechanisms.
One of the most intriguing aspects of 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane is its potential as a scaffold for drug discovery. The macrocyclic structure provides a stable platform that can be modified to target specific disease pathways. Researchers have investigated its derivatives as potential inhibitors of enzymes involved in inflammatory responses and as modulators of ion channels. The benzyl and tosyl groups serve as handles for further functionalization through techniques such as click chemistry or fragment-based drug design.
The pharmacological profile of 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane has been the focus of several recent studies. In vitro experiments have revealed that certain derivatives exhibit inhibitory activity against targets relevant to neurological disorders. The compound's ability to cross the blood-brain barrier has also been explored in animal models. These findings suggest that further optimization could lead to novel therapeutics for conditions such as Alzheimer's disease or Parkinson's disease.
Advances in computational chemistry have further enhanced the utility of 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane in drug development. Molecular modeling studies have provided insights into its binding modes with biological targets at an atomic level. These simulations have guided the design of more potent derivatives by identifying key interaction points between the compound and its targets. The integration of experimental data with computational predictions has accelerated the discovery process significantly.
The role of 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane in material science is also emerging as an important area of research。 Its macrocyclic structure allows it to form stable complexes with various materials,which can be exploited in applications such as catalysis、separation technologies,and even in smart materials。These complexes exhibit unique properties that are not observed with linear or smaller molecules,making them valuable for developing new technologies。
The future prospects for 1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane are bright。Ongoing research aims to expand its applications into new areas such as nanotechnology、biomedicine,and environmental science。The versatility of this compound makes it a valuable tool for researchers across multiple disciplines。As our understanding of its properties grows,so too will its potential contributions to science and society。
112193-80-3 (1-Benzyl-4,7,10-tritosyl-1,4,7,10-tetraazacyclododecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)